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Compound of Interest

Compound Name: Benzyl chloroacetate

Cat. No.: B094811

This technical guide provides a comprehensive overview of benzyl chloroacetate, a significant
chemical intermediate in various fields, particularly for researchers, scientists, and
professionals in drug development.

Chemical Identification and Properties

Benzyl chloroacetate is an organic compound that serves as a valuable building block in
organic synthesis.[1] Its structural features, including a benzyl group and a chloroacetate
moiety, make it a versatile reagent.[1]

CAS Number: 140-18-1[2][3][41[516][71[8]

Table 1: Physicochemical Properties of Benzyl Chloroacetate
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Property Value Source
Molecular Formula CoHoCIO2 [1103114]
Linear Formula CICH2C02CH2CeHs [2]
Molecular Weight 184.62 g/mol [2][4]
Appearance Colorless to pale yellow liquid [11[5116119]
Density 1.215 g/mL at 25 °C [21[51[9]
Boiling Point 90 °C at 1 mmHg [21[5][9][10]
Melting Point -35.00 °C [1]

Flash Point 113 °C (closed cup) [2][10]

Refractive Index

n20/D 1.525

[2]19]

Insoluble in water; soluble in

organic solvents like alcohol,

Solubilit 1][9
Y oils, ethyl acetate, i)
dichloromethane, and acetone.
Mild, Jasmin-type, floral-fruit
Odor P Y 9]

odor

Synthesis of Benzyl Chloroacetate: Experimental

Protocol

Benzyl chloroacetate is commonly synthesized via the esterification of benzyl alcohol with

chloroacetyl chloride.[1] The following protocol is based on a documented synthetic route.[11]
Objective: To synthesize benzyl 2-chloroacetate from benzyl alcohol and chloroacetyl! chloride.
Materials:

e Benzyl alcohol (1 mmol)

o Chloroacetyl chloride (3 mmol)
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N,N-diisopropylethylamine (DIPEA) (1 mmol)

Dichloromethane (CH2Cl2)

10% Hydrochloric acid (HCI) aqueous solution

Anhydrous sodium sulfate (Naz2S0a)

Water
Procedure:

o A mixture of benzyl alcohol (0.20 g, 1 mmol), chloroacetyl chloride (0.281 cm3, 3 mmol), and
diisopropylethylamine (0.242 cm3, 1 mmol) is stirred at room temperature for 24 hours.[11]

e The reaction progress is monitored by Thin Layer Chromatography (TLC) until the
conversion to benzyl 2-chloroacetate is nearly complete.[11]

e Upon completion, a 10% aqueous HCI solution (5 ml) is added to the mixture, and stirring is
continued for an additional 10 minutes at room temperature.[11]

e The product is extracted into an organic phase by adding water (5 ml) and CHz2Clz (5 ml).[11]
e The organic phase is separated and dried with anhydrous sodium sulfate.[11]

e The solvent is then evaporated using a rotary evaporator to precipitate the benzyl 2-
chloroacetate product.[11]

Yield: This protocol affords the corresponding benzyl 2-chloroacetate in a 66% total yield.[11]
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Caption: Synthesis workflow for benzyl chloroacetate.
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Applications in Research and Development

Benzyl chloroacetate is a versatile intermediate with applications in several areas of chemical
synthesis, owing to its reactivity, particularly in nucleophilic substitution reactions.[1]

e Pharmaceutical Synthesis: It is a key reagent in the synthesis of various pharmaceuticals.[1]
[8] For instance, it is used in the preparation of monoesters of phosphonoacetic acid and N-
benzoyl-glycyl-hydroxyl acetic acid, an ester substrate for carboxypeptidase Y catalyzed
peptide synthesis.[2] It also serves as an intermediate in the synthesis of local anesthetics
like benzocaine and procaine.[8]

o Agrochemical Production: This compound is utilized in the manufacturing of agrochemicals.

[1]8]

o Norlignan Synthesis: It acts as a reagent in the total syntheses of ()-di-O-methyl ethers of
the norlignans sequirin-A, agatharesinol, and hinokiresinol, as well as (£)-tri-O-methyl
sequirin-E.[2]

e Fragrance and Flavoring Agents: Due to its pleasant aromatic properties, it is used in the
formulation of perfumes and flavoring agents.[1][9]
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Caption: Applications of benzyl chloroacetate.

Safety and Handling

Benzyl chloroacetate is classified as a hazardous substance and requires careful handling.
Hazard Statements:

e H315: Causes skin irritation.[2][6][12]

e H319: Causes serious eye irritation.[2][6][12]

o H335: May cause respiratory irritation.[2][12]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[2][10][12]
e P264: Wash skin thoroughly after handling.[6][10]

o P280: Wear protective gloves/eye protection/face protection.[6][10]
e P302 + P352: IF ON SKIN: Wash with plenty of water.[2][6]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[2][10][12]

Personal Protective Equipment (PPE):
o Eyeshields, gloves, and a type ABEK (EN14387) respirator filter are recommended.[2]
First Aid Measures:

 Inhalation: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.[10]

» Skin Contact: Wash off with soap and plenty of water. Consult a physician.[10]
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» Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.[10]

 Ingestion: Never give anything by mouth to an unconscious person. Rinse mouth with water.
Consult a physician.[10]

Conclusion

Benzyl chloroacetate is a chemical compound with significant utility in organic synthesis,
particularly in the pharmaceutical and agrochemical industries. Its well-defined properties and
reactivity make it a valuable intermediate for researchers and chemical professionals.
Adherence to proper safety protocols is crucial when handling this compound due to its irritant
nature. The continued research and application of benzyl chloroacetate underscore its
importance in the development of new therapeutic agents and other commercially valuable
products.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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